Cas no 1806070-02-9 (3-(Difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1806070-02-9
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4847584
• Update Time: 2025-05-24

3-(Difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C8H9F2NO/c1-5-2-3-11-6(4-12)7(5)8(9)10/h2-3,8,12H,4H2,1H3
• InChI Key： FRNTWBVSGNPFNM-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-4-methylpyridine-2-methanol

Comprehensive Overview of 3-(Difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806070-02-9): Properties, Applications, and Industry Insights

The chemical compound 3-(Difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806070-02-9) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research. With its unique difluoromethyl and hydroxymethyl functional groups, this molecule exhibits remarkable potential in drug discovery and crop protection formulations. Scientists are increasingly exploring its role as a bioactive intermediate, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics.

Recent studies highlight the compound's structural advantages, where the 4-methylpyridine core provides excellent metabolic stability while the difluoromethyl moiety enhances lipophilicity and membrane permeability. These properties make 3-(Difluoromethyl)-4-methylpyridine-2-methanol particularly valuable in addressing current challenges in targeted drug delivery systems. Industry reports suggest growing demand for such fluorinated pyridine derivatives, driven by their applications in precision agriculture and personalized medicine.

The synthesis of CAS 1806070-02-9 typically involves multi-step processes including halogen exchange reactions and selective reduction, with yields optimized through modern continuous flow chemistry techniques. Analytical characterization confirms its high purity (>98%) by HPLC and NMR spectroscopy, meeting stringent requirements for pharmaceutical intermediates. Researchers emphasize its stability under various pH conditions, a critical factor for formulation development in both oral and topical applications.

Emerging applications of 3-(Difluoromethyl)-4-methylpyridine-2-methanol include its use as a key building block for crop protection agents, where its systemic activity against fungal pathogens shows promise in addressing fungicide resistance issues. The compound's structure-activity relationship (SAR) is being actively studied to develop next-generation disease control solutions with improved environmental profiles. These developments align with global trends toward sustainable agriculture and reduced chemical load in ecosystems.

From a commercial perspective, CAS 1806070-02-9 represents a growing segment in the fine chemicals market, with projected CAGR of 6-8% through 2030. Manufacturers are investing in green chemistry approaches to scale up production while minimizing waste. The compound's intellectual property landscape shows increasing patent activity, particularly in bioconjugation techniques and prodrug formulations. Regulatory reviews confirm its favorable toxicological profile at intended use levels.

Quality control protocols for 3-(Difluoromethyl)-4-methylpyridine-2-methanol emphasize rigorous testing for residual solvents and heavy metals, with analytical methods validated according to ICH guidelines. The compound's crystalline form has been characterized by XRPD, ensuring batch-to-batch consistency crucial for GMP manufacturing. Stability studies demonstrate excellent shelf life when stored under recommended conditions, supporting its use in global supply chains.

Innovative research directions explore the compound's potential in metal-organic frameworks (MOFs) for controlled release applications, as well as its role in fluorescence probes for biological imaging. The electronic properties of the pyridine ring, modified by the difluoromethyl group, create unique opportunities in materials science. These interdisciplinary applications position CAS 1806070-02-9 at the forefront of convergence technologies bridging chemistry and biology.

Environmental fate studies of 3-(Difluoromethyl)-4-methylpyridine-2-methanol indicate favorable biodegradation characteristics compared to traditional halogenated compounds. Its metabolic pathways in both plants and mammals are being mapped to support environmental risk assessments. These findings contribute to the compound's inclusion in green chemistry initiatives and sustainable development programs across the chemical industry.

The global market for fluorinated pyridine derivatives continues to expand, with CAS 1806070-02-9 positioned as a strategic intermediate. Supply chain analyses highlight growing production capacities in Asia-Pacific regions, coupled with increasing R&D investments in North America and Europe. Technical specifications for commercial batches typically require ≥99% chemical purity, with strict controls on isomeric impurities that could affect downstream applications.

Future perspectives on 3-(Difluoromethyl)-4-methylpyridine-2-methanol research include exploration of its chiral derivatives for asymmetric synthesis and investigation of its coordination chemistry with transition metals. The compound's versatility continues to inspire innovation across multiple disciplines, from medicinal chemistry to advanced materials. As synthetic methodologies advance, researchers anticipate discovering new structure-property relationships that will further expand its utility in science and industry.